Cas no 1698858-58-0 (6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1698858-58-0
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5793266
• PubChem ID: 136839244
• Update Time: 2025-10-29

6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1118240
• 1698858-58-0
• 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C12H15N3S/c1-8-6-13-11-5-10(14-15(11)7-8)12-9(2)3-4-16-12/h3-5,8,13H,6-7H2,1-2H3
• InChI Key： KBYDUXKRMZMUMC-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C=C2NCC(C)CN2N=1

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Comprehensive Overview of 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1698858-58-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1698858-58-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazolo[1,5-a]pyrimidine core and thiophene substituent, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 1698858-58-0 serves as a critical identifier in global chemical databases, ensuring accurate tracking in regulatory and research contexts. Its 6-methyl-2-(3-methylthiophen-2-yl) side chain contributes to its lipophilicity, a property highly sought after in the design of CNS-active drugs and kinase inhibitors. Recent studies, aligned with trends in AI-driven drug discovery, highlight its potential as a scaffold for neuroprotective agents—a hot topic given the rising prevalence of neurodegenerative disorders.

From a synthetic chemistry perspective, the pyrazolo[1,5-a]pyrimidine moiety offers robust stability under physiological conditions, making it attractive for prodrug development. This aligns with current industry demands for compounds with improved metabolic resistance, as evidenced by its inclusion in patents related to anticancer and anti-inflammatory therapies. Notably, its 3-methylthiophene group enhances π-stacking interactions—a feature leveraged in organic electronics research, bridging pharmaceuticals with cutting-edge material science applications.

Environmental and green chemistry considerations are also shaping research around this compound. With sustainability being a dominant theme in 2024, its potential for low-toxicity agrochemicals has gained traction. Computational models suggest that derivatives of CAS 1698858-58-0 could replace traditional pesticides with reduced ecological footprints, addressing EU Green Deal objectives and similar global initiatives.

Analytical challenges associated with 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine purification have spurred advancements in HPLC-MS techniques. These methods are now frequently discussed in forums focusing on small-molecule characterization, reflecting broader industry needs for precision in high-throughput screening. Furthermore, its crystalline properties are under investigation for co-crystal engineering—an area gaining momentum in formulation science to enhance drug solubility.

Market analysts note growing commercial interest in this compound, particularly from biotech startups specializing in fragment-based drug design. Its modular structure supports combinatorial chemistry approaches, reducing R&D timelines—a key advantage in the competitive landscape of orphan drug development. Patent filings indicate applications in immunomodulation, coinciding with heightened post-pandemic focus on host-directed therapies.

In conclusion, 6-methyl-2-(3-methylthiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine represents a multifaceted tool for modern chemistry. Its intersection with trending topics like AI-aided molecular optimization, sustainable chemistry, and precision medicine underscores its relevance. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental stewardship.